Cas no 104455-97-2 (2,3,4-trichloro-5-fluorobenzonitrile)

• Product Name: 2,3,4-trichloro-5-fluorobenzonitrile
• CAS No: 104455-97-2
• MF: C₇HCl₃FN
• MW: 224.446942090988
• CID: 1144424
• PubChem ID: 13784690
• Update Time: 2025-04-20

2,3,4-trichloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trichloro-5-fluorobenzonitrile
• OKRWBTOWNXSEKG-UHFFFAOYSA-N
• DTXSID70549411
• 104455-97-2
• SCHEMBL8663254

• Inchi： 1S/C7HCl3FN/c8-5-3(2-12)1-4(11)6(9)7(5)10/h1H
• InChI Key： OKRWBTOWNXSEKG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C#N)=C1Cl)F)Cl

Computed Properties

• Exact Mass: 222.915860g/mol
• Monoisotopic Mass: 222.915860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 3.65758